N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H16N6O5/c1-11-12(2)22-21(24-19(11)28)27-18(10-13(25-27)15-5-3-7-30-15)23-20(29)14-9-17(32-26-14)16-6-4-8-31-16/h3-10H,1-2H3,(H,23,29)(H,22,24,28)
• InChI Key: RFWPVFLWBKBKIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=NOC(=C4)C5=CC=CO5)C
• Molecular Formula: C21H16N6O5
• Molecular Weight: 432.4 g/mol

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H16N6O5 and its molecular weight is 432.396. The purity is usually 95%.
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Scientific Research Applications

Novel Compound Synthesis

Research in the field often focuses on the synthesis of novel compounds with potential bioactive properties. For instance, the work by Sanad and Mekky (2018) illustrates the creation of enaminone incorporating dibromobenzofuran moiety as versatile precursors for novel azines and azolotriazines, highlighting the synthetic strategies that could be applicable to the compound of interest (Sanad & Mekky, 2018). Such methodologies are essential for advancing the synthesis of complex molecules for further biological evaluation.

Bioactive Potential and Anticancer Activities

The exploration of bioactive potential, particularly anticancer activities, is a significant area of research. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, investigating their anticancer and anti-5-lipoxygenase agents, demonstrating the interest in pyrazole and pyrimidine derivatives for therapeutic applications (Rahmouni et al., 2016). These studies provide a framework for evaluating similar compounds' potential anticancer properties.

Antimicrobial and Antifungal Activities

The assessment of antimicrobial and antifungal activities is another critical research application. El Azab and Khaled (2015) discussed the synthesis of multifunctional heterocycles with potential antimicrobial and antifungal activities, offering insights into the evaluation process for new compounds' bioactivity (El Azab & Khaled, 2015). This area of research is pertinent to the compound , considering the ongoing search for new antimicrobial agents.

Heterocyclic Chemistry

Heterocyclic chemistry, particularly the synthesis and functionalization of pyrazole, pyrimidine, and isoxazole rings, forms the core of many research endeavors. The synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, as discussed by Rahmouni et al. (2014), exemplifies the type of chemical exploration relevant to the compound of interest (Rahmouni et al., 2014). This research underscores the versatility and bioactive potential of heterocyclic compounds.